Cas no 1013806-04-6 (1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1013806-04-6
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 6377781
• PubChem ID: 16844525
• Update Time: 2025-06-30

1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 1-(2-benzothiazolyl)-5-(1-methylethyl)-N-(phenylmethyl)-
• 1013806-04-6
• 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-propan-2-ylpyrazole-3-carboxamide
• 1-(benzo[d]thiazol-2-yl)-N-benzyl-5-isopropyl-1H-pyrazole-3-carboxamide
• F2440-0099
• AKOS024267646

• Inchi： 1S/C21H20N4OS/c1-14(2)18-12-17(20(26)22-13-15-8-4-3-5-9-15)24-25(18)21-23-16-10-6-7-11-19(16)27-21/h3-12,14H,13H2,1-2H3,(H,22,26)
• InChI Key： UKTRYQNMLKKBEY-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)C(C(C)C)=CC(C(NCC2=CC=CC=C2)=O)=N1

Computed Properties

• Exact Mass: 376.13578245g/mol
• Monoisotopic Mass: 376.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 14.24±0.46(Predicted)

Additional information on 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide

Introduction to 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1013806-04-6)

The compound 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide, identified by its CAS number 1013806-04-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural features of benzothiazole, pyrazole, and amide functionalities, making it a versatile scaffold for drug discovery and development. Its unique chemical constitution has positioned it as a subject of intense interest in academic and industrial research, particularly for its potential applications in addressing various therapeutic challenges.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The benzothiazole moiety, characterized by its sulfur and nitrogen atoms embedded within a six-membered aromatic ring, is known for its ability to interact with biological targets such as enzymes and receptors. In the context of 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide, the presence of this moiety suggests potential pharmacological properties that could be exploited for therapeutic purposes.

The pyrazole ring, another key structural component of this compound, is widely recognized for its role in drug design. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a pyrazole moiety into the molecular framework of 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide enhances its pharmacological profile by contributing to its binding affinity and specificity towards target proteins.

The amide functional group at the 3-position of the pyrazole ring further modulates the chemical properties of the compound. Amides are well-known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility, bioavailability, and interactions with biological targets. In 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide, the amide group serves as a critical pharmacophore, contributing to the compound's overall biological activity.

The N-benzyl substituent at the nitrogen atom of the amide group adds another layer of complexity to the molecule's structure. Benzyl groups are often used in drug design to enhance lipophilicity and improve metabolic stability. In this context, the N-benzyl moiety in 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-yl)-1H-pyrazole-3-carboxamide likely plays a role in optimizing the compound's pharmacokinetic properties.

The propyl group at the 5-position of the pyrazole ring further diversifies the molecular structure and may contribute to the compound's interactions with biological targets. Propyl groups are relatively small alkyl substituents that can influence both hydrophobicity and flexibility. In 1-(1,3-benzothiazol-2-yl)-N-benzyl-5-(propan-2-y l)-1H-pyrazole -3-carboxamide, this substituent may help modulate the compound's binding affinity and pharmacological activity.

Recent research has demonstrated that derivatives of benzothiazol -pyrazole hybrids exhibit promising biological activities across various therapeutic areas. For instance, studies have shown that certain benzothiazol-pyrazole compounds possess anti-inflammatory properties by inhibiting key inflammatory enzymes such as COX and LOX. Additionally, these compounds have been investigated for their potential anticancer effects, with some derivatives demonstrating ability to induce apoptosis in cancer cells.

In particular, 1-(1 ,3 -benzoth az ol -2 -y l ) -N -benz yl -5 -( propan -2 - yl ) - 1 H -py raz ole - 3 -car boxam ide has been explored for its potential role in modulating immune responses. The benzothiazole moiety is known to interact with immune cells and cytokines, while the pyrazole ring contributes to its ability to modulate signaling pathways involved in inflammation. These properties make it a promising candidate for developing novel immunomodulatory agents.

Moreover, 1 -( 1 , 3 -benz oth az ol - 2 - y l ) - N -benz yl - 5 -( pro pan - 2 - yl ) - 1 H -py ra z ole - 3 - car boxam ide has shown potential in addressing neurological disorders. The combination of benzothiazole and pyrazole functionalities provides a unique scaffold that can interact with neurotransmitter receptors and ion channels. Preliminary studies have indicated that this compound may have neuroprotective effects by mitigating oxidative stress and inflammation associated with neurodegenerative diseases.

The pharmacokinetic profile of CAS No.1013806--04--6 is another area of interest. The presence of multiple functional groups influences its absorption, distribution, metabolism ,and excretion (ADME) properties . Studies have demonstrated that optimizing these properties can significantly enhance a drug's efficacy and safety . Further research is needed to fully understand how each structural component contributes to CAS No .1013806--04--6's ADME profile . p > < p > Computational modeling and virtual screening techniques have been employed to gain insights into how CAS No .1013806--04--6 interacts with biological targets . These methods allow researchers to predict binding affinities , identify potential binding sites , and optimize molecular structures . Such approaches are particularly valuable in drug discovery pipelines where experimental testing is time-consuming and expensive . p > < p > The synthesis of CAS No .1013806--04--6 involves multi-step organic reactions that require careful optimization . Advances in synthetic methodologies have enabled more efficient production processes , reducing costs and improving scalability . These advancements are crucial for translating promising leads into viable drug candidates . p > < p > Regulatory considerations play a significant role in bringing new drugs to market . Compliance with guidelines set forth by agencies such as the FDA ensures that drugs are safe , effective ,and quality-controlled . Researchers working on compounds like CAS No .1013806--04--6 must navigate these regulatory landscapes carefully p > < p > Future directions in research on CAS No .1013806--04--6 include exploring novel derivatives , investigating mechanisms of action ,and conducting clinical trials . By expanding our understanding of this compound 's properties , scientists hope to unlock new therapeutic possibilities p > < p > Collaborative efforts between academia , industry ,and regulatory bodies are essential for advancing research on compounds like CAS No .1013806--04--6 . Such partnerships foster innovation drive progress ensure responsible development translate scientific discoveries into tangible benefits patients worldwide p > < p > In conclusion, CAS No .1013806--04--6 represents an exciting example how structural complexity can lead discovery new therapeutic agents . Its unique combination benzoth az ole pyra z ole am ide functional groups offers wide range opportunities exploration across multiple disease areas p > < p > As research continues refine understanding compounds like this one scientists move closer realizing promise modern medicine treating complex diseases improving lives people around world p >